Cas no 1261720-32-4 (2,6-Bis[4-(trifluoromethoxy)phenyl]pyridine-4-carbonitrile)

• Product Name: 2,6-Bis[4-(trifluoromethoxy)phenyl]pyridine-4-carbonitrile
• CAS No: 1261720-32-4
• MF: C₂₀H₁₀F₆N₂O₂
• MW: 424.296025753021
• CID: 4791353
• Update Time: 2025-10-24

2,6-Bis[4-(trifluoromethoxy)phenyl]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-bis[4-(trifluoromethoxy)phenyl]pyridine-4-carbonitrile
• 2,6-Bis(4-(trifluoromethoxy)phenyl)isonicotinonitrile
• 2,6-Bis[4-(trifluoromethoxy)phenyl]pyridine-4-carbonitrile

• Inchi： 1S/C20H10F6N2O2/c21-19(22,23)29-15-5-1-13(2-6-15)17-9-12(11-27)10-18(28-17)14-3-7-16(8-4-14)30-20(24,25)26/h1-10H
• InChI Key： PHALRTGCDVGUON-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=C(C#N)C=C(C2C=CC(=CC=2)OC(F)(F)F)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 557
• XLogP3: 6.3
• Topological Polar Surface Area: 55.1

Additional information on 2,6-Bis[4-(trifluoromethoxy)phenyl]pyridine-4-carbonitrile

Introduction to 2,6-Bis[4-(trifluoromethoxy)phenyl]pyridine-4-carbonitrile (CAS No. 1261720-32-4)

2,6-Bis[4-(trifluoromethoxy)phenyl]pyridine-4-carbonitrile, identified by the CAS registry number 1261720-32-4, is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is characterized by its unique molecular structure, which incorporates a pyridine ring substituted with two trifluoromethoxy phenyl groups at the 2 and 6 positions, along with a cyano group at the 4 position. The combination of these functional groups imparts distinctive electronic and structural properties to the molecule, making it a valuable component in various research and industrial applications.

The synthesis of 2,6-Bis[4-(trifluoromethoxy)phenyl]pyridine-4-carbonitrile involves advanced organic synthesis techniques, often utilizing coupling reactions and multi-component assembly strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules, reducing production costs and enhancing purity levels. The compound's stability under various reaction conditions has made it a preferred choice in the development of novel materials, including organic light-emitting diodes (OLEDs) and coordination polymers.

In terms of applications, this compound has garnered significant attention in the field of optoelectronics due to its strong fluorescence properties and ability to act as a π-conjugated system. Researchers have explored its potential as a building block for constructing two-dimensional supramolecular networks, which exhibit unique electronic transport properties. Additionally, its cyano group serves as an effective electron-withdrawing unit, enhancing the overall conjugation and stability of the molecule.

The trifluoromethoxy substituents on the phenyl rings contribute significantly to the compound's chemical stability and solubility characteristics. These groups also play a crucial role in modulating the electronic properties of the molecule, making it suitable for use in advanced materials such as organic semiconductors and sensors. Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve their thermal stability and mechanical resilience.

From an environmental perspective, the synthesis and application of 1261720-32-4 are designed to minimize ecological impact. The use of eco-friendly solvents and catalysts in its production aligns with current sustainability trends in the chemical industry. Furthermore, its application in energy-efficient materials contributes to reducing overall carbon footprints associated with electronic devices.

In conclusion, 2,6-Bis[4-(trifluoromethoxy)phenyl]pyridine-4-carbonitrile (CAS No. 1261720-32-4) stands as a testament to the ingenuity of modern chemical synthesis. Its versatile properties make it an invaluable tool across multiple disciplines, driving innovation in materials science and electronic applications while maintaining adherence to environmental standards.